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An In-depth Technical Guide to Strontium Permanganate Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium permanganate
trihydrate, Sr(MnO₄)₂·3H₂O, including its discovery, physical and chemical properties,

synthesis, and safety protocols. The information is compiled to serve as a foundational

resource for professionals in research and development.

Introduction and Discovery
While the specific "discoverer" in the traditional sense is not attributed to a single individual, the

first detailed scientific characterization and synthesis of strontium permanganate trihydrate
was reported by A. Ferrari, A. Braibanti, G. Bigliardi, and A. M. Manotti Lanfredi in their 1966

publication on its crystal structure. Their work provided the foundational crystallographic and

preparative data for this compound.

Physicochemical Properties
Strontium permanganate trihydrate is a purple, crystalline solid.[1][2] Its properties are

summarized in the tables below.

Table 1: General and Physical Properties
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Property Value

Chemical Formula Sr(MnO₄)₂·3H₂O

Molar Mass 379.54 g/mol [1][3][4]

Appearance Purple cubic crystals[1]

Density 2.75 g/cm³ at 20°C

Decomposition Temperature 175°C

Solubility in Water 2.5 g/100 g at 0°C[2]

Table 2: Crystallographic Data
Parameter Value

Crystal System Cubic

Space Group P213

Unit Cell Parameter (a) 9.611 ± 0.006 Å

Mn-O Bond Length 1.605 ± 0.014 Å

Average Sr-O Bond Length 2.68 Å

Experimental Protocols
Synthesis of Strontium Permanganate Trihydrate
The following protocol is based on the method described by Ferrari et al. (1966).

Materials:

Silver permanganate (AgMnO₄)

Strontium chloride (SrCl₂)

Distilled water

Desiccator
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Procedure:

Prepare aqueous solutions of silver permanganate and strontium chloride.

Mix the two solutions. A precipitate of silver chloride (AgCl) will form.

Filter off the silver chloride precipitate.

The resulting filtrate, a solution of strontium permanganate, is then evaporated in a

desiccator.

Dark violet, hygroscopic crystals of strontium permanganate trihydrate will form.

Visualization of Synthesis Workflow
The synthesis of strontium permanganate trihydrate can be visualized as a straightforward

metathesis reaction followed by crystallization.
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Caption: Workflow for the synthesis of strontium permanganate trihydrate.
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Spectroscopic Data
Detailed spectroscopic data (Infrared, Raman, UV-Vis) for strontium permanganate
trihydrate are not readily available in the reviewed literature. However, for permanganate

solutions in general, characteristic UV-Vis absorption peaks are observed around 310 nm and

530 nm.[5]

Handling and Safety
A specific Safety Data Sheet (SDS) for strontium permanganate trihydrate is not widely

available. The following precautions are based on the known hazards of related strontium and

permanganate compounds.

Oxidizing Agent: Permanganates are strong oxidizing agents and may intensify fire. Keep

away from combustible materials.

Skin and Eye Irritant: Causes skin irritation and potentially serious eye damage.[6][7] Wear

appropriate personal protective equipment (PPE), including gloves and safety goggles.

Hygroscopic: The compound is hygroscopic and should be stored in a tightly sealed

container in a cool, dry place.

Handling: Handle in a well-ventilated area to avoid inhalation of any dust. Wash hands

thoroughly after handling.

Potential Applications
While specific applications for strontium permanganate trihydrate are not extensively

documented, permanganate salts are generally known for their use as oxidizing agents in

various chemical reactions.[8] The unique properties of the strontium cation might offer specific

advantages in certain synthetic contexts, but further research is needed to explore these

possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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